Cas no 144850-56-6 (Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate)

• Product Name: Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate
• CAS No: 144850-56-6
• MF: C₆H₇BrF₄O₂
• MW: 267.01619553566
• CID: 4734946
• Update Time: 2025-06-07

Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate
• 3,3,4,4-Tetrafluoro-4-bromobutyric acid ethyl ester
• Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate

• Inchi： 1S/C6H7BrF4O2/c1-2-13-4(12)3-5(8,9)6(7,10)11/h2-3H2,1H3
• InChI Key： DFKVZBJIJWWPKK-UHFFFAOYSA-N
• SMILES： BrC(C(CC(=O)OCC)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 195
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate

Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate (CAS No. 144850-56-6): An Overview

Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate (CAS No. 144850-56-6) is a versatile compound with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique bromine and fluorine functionalities, which make it a valuable intermediate in the development of novel drugs and materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate.

The molecular structure of Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate consists of a bromine atom and four fluorine atoms attached to a butanoate backbone. The presence of these halogen atoms imparts unique chemical reactivity and physical properties to the molecule. The bromine atom can serve as a leaving group in various substitution reactions, while the fluorine atoms enhance the molecule's stability and lipophilicity. These properties make Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate an attractive candidate for use in the synthesis of complex organic molecules and pharmaceuticals.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule, often leading to improved drug efficacy and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the introduction of fluorine atoms into certain drug candidates can enhance their metabolic stability and bioavailability. This finding underscores the potential of Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate as a building block for the synthesis of novel therapeutic agents.

The synthesis of Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate typically involves several steps. One common approach is to start with a brominated precursor and introduce the fluorine atoms through selective fluorination reactions. For example, a recent publication in Tetrahedron Letters described a method for synthesizing this compound using a combination of nucleophilic substitution and electrophilic fluorination reactions. This method offers high yields and excellent selectivity, making it suitable for large-scale production.

In addition to its use in pharmaceutical research, Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate has found applications in other areas such as materials science. The unique combination of bromine and fluorine functionalities can be leveraged to create materials with enhanced thermal stability and chemical resistance. For instance, a study published in Macromolecules reported the synthesis of polymeric materials using Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate as a monomer. These materials exhibited superior mechanical properties and were found to be suitable for use in high-performance coatings and adhesives.

The safety profile of Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate is an important consideration for its use in various applications. While detailed toxicological data is limited for this specific compound, general guidelines for handling brominated and fluorinated compounds should be followed to ensure safe usage. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, Ethyl 4-bromo-3,3,4,4-tetrafluorobutanoate (CAS No. 144850-56-6) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique chemical structure makes it an ideal intermediate for the development of novel drugs and materials. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.